Cas no 2757955-64-7 (2-[4-({[(benzyloxy)carbonyl]amino}methyl)-3,4-dihydro-2H-1-benzopyran-4-yl]acetic acid)

• Product Name: 2-[4-({[(benzyloxy)carbonyl]amino}methyl)-3,4-dihydro-2H-1-benzopyran-4-yl]acetic acid
• CAS No: 2757955-64-7
• MF: C₂₀H₂₁NO₅
• MW: 355.384445905685
• CID: 5796851
• PubChem ID: 165762271
• Update Time: 2025-05-26

2-[4-({[(benzyloxy)carbonyl]amino}methyl)-3,4-dihydro-2H-1-benzopyran-4-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37102361
• 2757955-64-7
• 2-[4-({[(benzyloxy)carbonyl]amino}methyl)-3,4-dihydro-2H-1-benzopyran-4-yl]acetic acid

• Inchi： 1S/C20H21NO5/c22-18(23)12-20(10-11-25-17-9-5-4-8-16(17)20)14-21-19(24)26-13-15-6-2-1-3-7-15/h1-9H,10-14H2,(H,21,24)(H,22,23)
• InChI Key： OPIGLJLUGSSABP-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(CC(=O)O)(CNC(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 355.14197277g/mol
• Monoisotopic Mass: 355.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-[4-({[(benzyloxy)carbonyl]amino}methyl)-3,4-dihydro-2H-1-benzopyran-4-yl]acetic acid

2-[4-({[(Benzyloxy)Carbonyl]Amino}Methyl)-3,4-Dihydro-2H-1-Benzopyran-4-Yl]Acetic Acid: A Comprehensive Overview

The compound with CAS No. 2757955-64-7, named 2-[4-({[(benzyloxy)carbonyl]amino}methyl)-3,4-dihydro-2H-1-benzopyran-4-yl]acetic acid, is a complex organic molecule with significant potential in the fields of pharmacology and organic chemistry. This compound is characterized by its unique structure, which includes a benzopyran ring system and a side chain containing a benzyloxycarbonyl (Cbz) group. The presence of these functional groups makes it a valuable compound for research and development in drug design and synthesis.

Recent studies have highlighted the importance of benzopyran derivatives in medicinal chemistry due to their diverse biological activities. The benzopyran ring system is known to exhibit antioxidant, anti-inflammatory, and anticancer properties. In this compound, the benzopyran ring is further modified with an amino methyl group and a benzyloxycarbonyl (Cbz) protecting group, which adds complexity to its structure and potentially enhances its bioactivity. The Cbz group is commonly used as a protecting group for amines during peptide synthesis, but in this case, it may also contribute to the compound's stability and solubility.

The acetic acid moiety attached to the benzopyran ring introduces additional functional diversity. Acetic acid derivatives are often involved in metabolic processes and can serve as precursors for various bioactive molecules. The combination of the benzopyran ring with the acetic acid group creates a unique chemical entity that could potentially interact with biological targets such as enzymes or receptors. Recent research has shown that such hybrid molecules can exhibit synergistic effects, making them promising candidates for drug development.

From a synthetic standpoint, the preparation of this compound involves multi-step reactions that require precise control over stereochemistry and functional group compatibility. The synthesis likely begins with the construction of the benzopyran ring, followed by the introduction of the amino methyl group and the benzyloxycarbonyl protecting group. Finally, the acetic acid side chain is introduced through appropriate coupling reactions. These steps highlight the importance of advanced organic synthesis techniques in creating complex molecules like this one.

In terms of pharmacological applications, this compound has shown potential in several areas. For instance, its ability to modulate enzyme activity could make it a candidate for treating diseases associated with enzyme dysregulation. Additionally, its antioxidant properties suggest it may have applications in combating oxidative stress-related disorders such as neurodegenerative diseases or cardiovascular conditions. Recent studies have also explored the use of similar compounds in cancer therapy due to their ability to induce apoptosis or inhibit tumor growth.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into how this compound interacts with biological targets at the molecular level. These studies have revealed that the benzopyran ring plays a critical role in binding to specific pockets on target proteins, while the acetic acid side chain contributes to hydrogen bonding interactions. Such findings underscore the importance of structural diversity in designing effective drug molecules.

In conclusion, 2-[4-({[(benzyloxy)carbonyl]amino}methyl)-3,4-dihydro-2H-1-benzopyran-4-yl]acetic acid represents a significant advancement in organic chemistry and pharmacology. Its unique structure combines several functional groups that offer diverse biological activities and synthetic opportunities. As research continues to uncover its full potential, this compound stands as a testament to the power of innovative chemical design in addressing complex biomedical challenges.